Cas no 2138229-46-4 (methyl 5-amino-4-[(2-methoxyethoxy)methyl]-1-phenyl-1H-pyrazole-3-carboxylate)

• Product Name: methyl 5-amino-4-[(2-methoxyethoxy)methyl]-1-phenyl-1H-pyrazole-3-carboxylate
• CAS No: 2138229-46-4
• MF: C₁₅H₁₉N₃O₄
• MW: 305.329063653946
• CID: 6421727
• PubChem ID: 165800362
• Update Time: 2025-10-20

methyl 5-amino-4-[(2-methoxyethoxy)methyl]-1-phenyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-1121278
• 2138229-46-4
• methyl 5-amino-4-[(2-methoxyethoxy)methyl]-1-phenyl-1H-pyrazole-3-carboxylate

• Inchi： 1S/C15H19N3O4/c1-20-8-9-22-10-12-13(15(19)21-2)17-18(14(12)16)11-6-4-3-5-7-11/h3-7H,8-10,16H2,1-2H3
• InChI Key： NGLQRACZKLSBBC-UHFFFAOYSA-N
• SMILES： O(CCOC)CC1C(C(=O)OC)=NN(C2C=CC=CC=2)C=1N

Computed Properties

• Exact Mass: 305.13755610g/mol
• Monoisotopic Mass: 305.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 88.6Ų

Additional information on methyl 5-amino-4-[(2-methoxyethoxy)methyl]-1-phenyl-1H-pyrazole-3-carboxylate

Methyl 5-Amino-4-[(2-Methoxyethoxy)Methyl]-1-Phenyl-1H-Pyrazole-3-Carboxylate (CAS No. 2138229-46-4): A Comprehensive Overview

The compound methyl 5-amino-4-[(2-methoxyethoxy)methyl]-1-phenyl-1H-pyrazole-3-carboxylate (CAS No. 2138229-46-4) is a specialized pyrazole derivative with significant potential in pharmaceutical and agrochemical research. This article delves into its chemical properties, synthesis, applications, and market relevance, addressing common queries from researchers and industry professionals.

Chemical Structure and Properties
The molecular structure of methyl 5-amino-4-[(2-methoxyethoxy)methyl]-1-phenyl-1H-pyrazole-3-carboxylate features a pyrazole core substituted with an amino group, a methoxyethoxymethyl side chain, and a phenyl ring. Its ester functionality (methyl carboxylate) enhances solubility, making it suitable for diverse synthetic applications. With a molecular weight of 305.34 g/mol, this compound exhibits moderate polarity, influencing its reactivity in heterocyclic chemistry.

Synthesis and Optimization
Researchers frequently inquire about efficient synthesis routes for CAS 2138229-46-4. A common approach involves the condensation of hydrazine derivatives with β-ketoesters, followed by selective functionalization. Recent studies highlight microwave-assisted synthesis as a green chemistry alternative, reducing reaction times and improving yields—an area gaining traction due to sustainability trends.

Pharmaceutical Applications
As a bioactive scaffold, this compound is explored for kinase inhibition and anti-inflammatory properties. Its structural flexibility allows modifications targeting drug discovery pipelines, particularly in oncology and metabolic disorders. Notably, its methoxyethoxy side chain mimics polyethylene glycol (PEG) motifs, enhancing bioavailability—a hot topic in small molecule drug design.

Agrochemical Potential
In agrochemicals, methyl 5-amino-4-[(2-methoxyethoxy)methyl]-1-phenyl-1H-pyrazole-3-carboxylate serves as a precursor for crop protection agents. Its pyrazole moiety is pivotal in developing herbicides and pesticides with lower environmental persistence, aligning with the global push for sustainable agriculture.

Market Trends and Research Demand
The demand for CAS 2138229-46-4 correlates with advancements in precision medicine and green agrochemicals. Patent analyses reveal growing interest from biotech firms, particularly in structure-activity relationship (SAR) studies. Suppliers emphasize high-purity grades (>98%) to meet GLP compliance standards, a key concern for regulatory submissions.

Safety and Handling
While not classified as hazardous, proper storage (2-8°C under inert atmosphere) is recommended to maintain stability. Researchers often search for MSDS documentation and analytical data (HPLC, NMR), underscoring the need for transparent supplier information.

Future Directions
Emerging applications in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors position this compound as a versatile tool. Collaborative studies between academia and industry could unlock its potential in next-generation therapeutics, addressing unmet medical needs.